(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride
CAS No.: 1391450-63-7
Cat. No.: VC0152435
Molecular Formula: C7H11BrCl2N2
Molecular Weight: 273.983
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Specification
| CAS No. | 1391450-63-7 | 
|---|---|
| Molecular Formula | C7H11BrCl2N2 | 
| Molecular Weight | 273.983 | 
| IUPAC Name | (1S)-1-(5-bromopyridin-2-yl)ethanamine;dihydrochloride | 
| Standard InChI | InChI=1S/C7H9BrN2.2ClH/c1-5(9)7-3-2-6(8)4-10-7;;/h2-5H,9H2,1H3;2*1H/t5-;;/m0../s1 | 
| Standard InChI Key | SOOAYJPBXRUXBZ-XRIGFGBMSA-N | 
| SMILES | CC(C1=NC=C(C=C1)Br)N.Cl.Cl | 
Introduction
Basic Chemical Information
Identification and Nomenclature
(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride is an organic compound with defined stereochemistry. The compound is identified through various systematic and registry designations:
Synonyms and Alternative Names
The compound is known by several alternative names in scientific literature and commercial catalogues:
Chemical Structure and Properties
Structural Features
(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride belongs to the class of amines and features several key structural elements:
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A pyridine ring with a bromine atom at the 5-position 
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A chiral carbon atom with (S) stereochemistry 
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An ethanamine group at the 2-position of the pyridine ring 
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Two molecules of hydrogen chloride forming a dihydrochloride salt 
Structural Identifiers
The compound can be represented through various structural identifiers used in chemical databases:
| Identifier Type | Code | 
|---|---|
| InChI | InChI=1S/C7H9BrN2.2ClH/c1-5(9)7-3-2-6(8)4-10-7;;/h2-5H,9H2,1H3;2*1H/t5-;;/m0../s1 | 
| InChIKey | SOOAYJPBXRUXBZ-XRIGFGBMSA-N | 
| SMILES | CC@@HN.Cl.Cl | 
| Isomeric SMILES | CC@HC1=NC=C(Br)C=C1.[H]Cl.[H]Cl | 
Parent Compound Relationship
(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride is derived from a parent compound:
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Parent Compound: (S)-1-(5-Bromopyridin-2-YL)ethanamine (CID 50999176) 
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The dihydrochloride salt represents the protonated form, which improves stability and solubility characteristics compared to the free base. 
Physical and Chemical Properties
Physical State and Appearance
The compound typically appears as a solid, though specific descriptive information about its appearance is limited in the available data.
Key Physical Properties
Comparison with Related Compounds
Comparison with Monohydrochloride Salt
(S)-1-(5-Bromopyridin-2-yl)ethanamine hydrochloride (monohydrochloride) is a closely related compound:
The difference lies in the number of hydrochloride molecules, which affects solubility, crystallinity, and possibly stability.
Comparison with 2-(5-Bromopyridin-2-yl)ethanamine dihydrochloride
Another related compound is 2-(5-Bromopyridin-2-yl)ethanamine dihydrochloride:
The key structural difference is the absence of the methyl group in 2-(5-Bromopyridin-2-yl)ethanamine dihydrochloride, resulting in no stereocenter.
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